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Compound of Interest

5-Methylpicolinic acid
Compound Name:
hydrochloride

Cat. No.: B169890

Technical Support Center: 5-Methylpicolinic Acid
Hydrochloride

An In-Depth Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for 5-Methylpicolinic Acid Hydrochloride. As a
Senior Application Scientist, my goal is to provide you with a comprehensive, experience-driven
guide to ensure the safe and effective handling of this compound in your laboratory. This
document moves beyond mere procedural lists to explain the scientific reasoning behind each
recommendation, empowering you to make informed decisions and troubleshoot effectively.

Section 1: Understanding the Compound - Hazard
Analysis

Before handling any chemical, a thorough understanding of its intrinsic properties and potential
hazards is paramount. 5-Methylpicolinic acid hydrochloride is a pyridine derivative and, as
such, requires careful management.

1.1: GHS Hazard Identification

Based on available Safety Data Sheets (SDS), 5-Methylpicolinic acid hydrochloride is
classified with the following hazards:
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Hazard Class GHS Category Hazard Statement
. H302: Harmful if swallowed.[1]
Acute Toxicity, Oral Category 4 2]
i ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2

[2]

Serious Eye Damage/Irritation

Category 1/ 2A

H318/H319: Causes serious
eye damage/irritation.[1][2][3]

Specific Target Organ Toxicity

Category 3

H335: May cause respiratory
irritation.[1][2]

Acute Aquatic Hazard

Category 3

H402: Harmful to aquatic life.

This table summarizes the primary hazards. Always refer to the specific SDS provided by your

supplier for the most accurate and detailed information.

Expert Insight: The "Causes serious eye damage" classification (H318) is a critical warning.[3]

This indicates that eye contact can lead to irreversible damage, not just temporary irritation.

This fact alone dictates that the highest level of eye protection is not just recommended, but

mandatory.

1.2: Physical and Chemical Properties

Property

Significance for Handling

Physical State

Solid, crystalline powder

Potential for dust generation

and inhalation.

Water Solubility

960 g/L at 20 °C (for picolinic
acid)

High solubility means spills can
easily contaminate aqueous

environments.

Incompatibilities

Strong oxidizing agents, strong

bases, reducing agents, acids.

Co-storage or mixing with
these materials can lead to

violent reactions.

Hazardous Decomposition

Carbon oxides (CO, CO2),
Nitrogen oxides (NOX)

These toxic gases can be

released in a fire.[3][4]
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Section 2: Personal Protective Equipment (PPE) -
Your First Line of Defense

The selection of appropriate PPE is a non-negotiable aspect of laboratory safety. The choice of
PPE is directly dictated by the hazard analysis in Section 1.

2.1: Recommended PPE Protocol

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN166 (EU) or NIOSH (US) standards.[5] A face shield should be worn in addition to goggles
when there is a risk of splashing or when handling larger quantities.

¢ Skin Protection:

o Gloves: Wear impervious gloves (e.g., nitrile) that have been inspected for integrity before
use. Dispose of contaminated gloves properly after use.[6]

o Lab Coat: A standard laboratory coat is required. For procedures with a higher risk of
splashes, consider a chemically resistant apron over the lab coat.

o Respiratory Protection: If engineering controls (like a fume hood) are not available or are
insufficient to control dust, a NIOSH-approved particulate respirator (e.g., N95) is necessary.

[6]

2.2: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
level of PPE.
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Spill of 5-Methylpicolinic
acid hydrochloride occurs

Assess Spill Size

Large

Small Spill Large Spill
(Contained, manageable) (Uncontained, significant hazard)

Don appropriate PPE Evacuate immediate area.
(Goggles, Gloves, Respirator if needed) Alert others.

'

Cover with inert absorbent material
(e.g., sand, vermiculite)

Call EHS/Emergency Response.
(e.g., 911)

a labeled hazardous waste container

'

Decontaminate the area
with a damp cloth

'

Dispose of all materials
as hazardous waste

( Carefully sweep/scoop into

Report incident to supervisor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [safe handling and disposal of 5-Methylpicolinic acid
hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169890#safe-handling-and-disposal-of-5-
methylpicolinic-acid-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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